![molecular formula C18H19N5O2 B5529752 3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B5529752.png)
3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
Synthesis Analysis
The synthesis of related imidazopyridine and pyrimidinone derivatives involves several methods, including Cu-catalyzed aerobic oxidative conditions utilizing ethyl tertiary amines as carbon sources, showcasing a novel activation mode of ethyl tertiary amines with broad substrate scope and functional group tolerance (Rao, Mai, & Song, 2017). Another method includes a nucleophilic substitution reaction for the synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, characterized by spectral studies (Mallesha et al., 2012).
Molecular Structure Analysis
The structure of related compounds reveals planar benzisoxazole and pyrimidine moieties with specific dihedral angles and conformations, contributing to their chemical reactivity and potential interactions (Peeters et al., 1993). This structural information is crucial for understanding the compound's reactivity and potential for chemical modifications.
Chemical Reactions and Properties
Compounds within this chemical family undergo various reactions, including regiospecific synthesis, highlighting the versatility and reactivity of the imidazo[1,2-a]pyridine and pyrimidinone cores. These reactions allow for the functionalization and further diversification of these heterocyclic compounds (Katritzky, Xu, & Tu, 2003).
Future Directions
properties
IUPAC Name |
3-[3-(1H-imidazol-2-yl)piperidine-1-carbonyl]-6-methylpyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-12-4-2-6-15-21-10-14(18(25)23(12)15)17(24)22-9-3-5-13(11-22)16-19-7-8-20-16/h2,4,6-8,10,13H,3,5,9,11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUUXDKGICGQQMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC=C(C(=O)N12)C(=O)N3CCCC(C3)C4=NC=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[3-(1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one |
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